Cas no 41988-44-7 (1,4-Methano-3-benzoxepin-5,10-diol, decahydro-2,2,9,9a-tetramethyl-)

• Product Name: 1,4-Methano-3-benzoxepin-5,10-diol, decahydro-2,2,9,9a-tetramethyl-
• CAS No: 41988-44-7
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 2668643
• Update Time: 2023-08-06

1,4-Methano-3-benzoxepin-5,10-diol, decahydro-2,2,9,9a-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Decahydro-2,2,9,9a-tetramethyl-1,4-methano-3-benzoxepine-5,10-diol
• LTKLCRCCXDZGNX-UHFFFAOYSA-N
• 1,4-Methano-3-benzoxepin-5,10-diol, decahydro-2,2,9,9a-tetramethyl-

• Inchi： 1S/C15H26O3/c1-8-6-5-7-9-10(16)12-11(17)13(15(8,9)4)14(2,3)18-12/h8-13,16-17H,5-7H2,1-4H3
• InChI Key： LTKLCRCCXDZGNX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2C(C1C(C1CCCC(C)C21C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 354
• Topological Polar Surface Area: 49.7